tert-Butyl 4-(acetylthio)piperidine-1-carboxylate
Overview
Description
“tert-Butyl 4-(acetylthio)piperidine-1-carboxylate” is a chemical compound with the empirical formula C12H21NO3 . It has a molecular weight of 227.30 . The compound is solid in form .
Molecular Structure Analysis
The SMILES string representation of this compound isO=C(C)C1CCN(C(OC(C)(C)C)=O)CC1
. This provides a way to visualize the compound’s structure using cheminformatics software. Physical And Chemical Properties Analysis
The compound is solid in form . Its empirical formula is C12H21NO3 and it has a molecular weight of 227.30 .Scientific Research Applications
Synthesis and Characterization
Intermediate in Biologically Active Compounds : The compound tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate is a notable intermediate in the synthesis of biologically active compounds, including crizotinib. Its synthesis involves multiple steps starting from tert-butyl-4-hydroxypiperdine-1-carboxylate, with a total yield of 49.9% (Kong et al., 2016).
Key Intermediate of Vandetanib : Tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate, a key intermediate of Vandetanib, was synthesized from piperidin-4-ylmethanol through acylation, sulfonation, and substitution. The synthesis was optimized, yielding a total of 20.2% (Wang et al., 2015).
Anticancer Drug Intermediate : The compound tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate serves as an important intermediate for small molecule anticancer drugs. Its synthesis from piperidin-4-ylmethanol involves nucleophilic substitution, oxidation, halogenation, and elimination reactions, with a high total yield of 71.4% (Zhang et al., 2018).
Crystallography and Molecular Structure
- X-ray Crystallography Studies : X-ray studies revealed that tert-butyl (6S)-6-isobutyl-2,4-dioxopiperidine-1-carboxylate, in its 4-enol form, shows molecular packing driven by strong O-H...O=C hydrogen bonds, forming infinite chains in the crystal structure (Didierjean et al., 2004).
Synthetic Methods and Optimization
Optimized Synthesis of Piperidine Derivatives : The synthesis of tert-butyl 4-oxopiperidine-1-carboxylate dimethylhydrazone led to the production of tert-butyl 3-alkenyl-4-oxopiperidine-1-carboxylates, useful for preparing diverse piperidine derivatives (Moskalenko & Boev, 2014).
Building Blocks for Alkaloid Synthesis : The enantiomers of 2-(2-oxo-ethyl)-piperidine-1-carboxylic acid tert-butyl ester have been utilized in the stereoselective preparation of biologically active alkaloids such as sedridine, allosedridine, and coniine (Passarella et al., 2005).
Synthesis of Spiropiperidine Lactam Inhibitors : The synthesis of 4',6'-dihydrospiro[piperidine-4,5'-pyrazolo[3,4-c]pyridin]-7'(2'H)-one-based acetyl-CoA carboxylase inhibitors demonstrates the use of tert-butyl pyrazolospirolactam core in the development of novel inhibitors (Huard et al., 2012).
Safety and Hazards
properties
IUPAC Name |
tert-butyl 4-acetylsulfanylpiperidine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21NO3S/c1-9(14)17-10-5-7-13(8-6-10)11(15)16-12(2,3)4/h10H,5-8H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJAKIGKVIJINMY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)SC1CCN(CC1)C(=O)OC(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21NO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601201532 | |
Record name | 1,1-Dimethylethyl 4-(acetylthio)-1-piperidinecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601201532 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.37 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
141699-66-3 | |
Record name | 1,1-Dimethylethyl 4-(acetylthio)-1-piperidinecarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=141699-66-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,1-Dimethylethyl 4-(acetylthio)-1-piperidinecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601201532 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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